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Compound of Interest

Compound Name:
6-Hydroxyhexyl 4-

methylbenzenesulfonate

Cat. No.: B7800567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight for the compound 6-
Hydroxyhexyl 4-methylbenzenesulfonate, a key intermediate in various chemical syntheses.

Compound Identification
Systematic Name: 6-Hydroxyhexyl 4-methylbenzenesulfonate

Common Synonyms: 1,6-Hexanediol, mono(4-methylbenzenesulfonate)

CAS Number: 75351-33-6

Molecular Formula: C₁₃H₂₀O₄S[1][2][3]

The molecular formula indicates that a single molecule of this compound contains 13 carbon

atoms, 20 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula and the standard atomic weights of the

constituent elements as provided by the International Union of Pure and Applied Chemistry

(IUPAC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b7800567?utm_src=pdf-interest
https://www.benchchem.com/product/b7800567?utm_src=pdf-body
https://www.benchchem.com/product/b7800567?utm_src=pdf-body
https://www.benchchem.com/product/b7800567?utm_src=pdf-body
https://iupac.qmul.ac.uk/AtWt/
https://www.ciaaw.org/atomic-weights.htm
https://en.wikipedia.org/wiki/Carbon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The monoisotopic mass of the compound is 272.10823029 Da.[1] The average molecular

weight is approximately 272.36 g/mol .[1][4] A detailed calculation based on the atomic weights

of the principal isotopes is presented below.

Table 1: Elemental Composition and Molecular Weight Calculation

Element Symbol Count
Standard
Atomic Weight
(u)

Subtotal (u)

Carbon C 13 12.011 156.143

Hydrogen H 20 1.008 20.160

Oxygen O 4 15.999 63.996

Sulfur S 1 32.06 32.060

Total 272.359

Note: Standard atomic weights from IUPAC are used for this calculation. The final calculated

value aligns with the published molecular weight of approximately 272.36 g/mol .[1]

Methodologies and Visualizations
Experimental Protocols: The determination of a compound's molecular formula and the

calculation of its molecular weight are fundamental chemical principles. The molecular formula

is typically confirmed through analytical techniques such as mass spectrometry and elemental

analysis. The molecular weight itself is a calculated value derived from this formula and

established atomic weights; it does not have an associated experimental protocol.

Diagrams and Workflows: Signaling pathways and complex experimental workflows are not

applicable to the calculation of a fundamental chemical property like molecular weight.

Therefore, no diagrams are included in this guide. The logical relationship for the calculation is

a straightforward summation as detailed in Table 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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